Cas no 1353985-67-7 (2-(4-Dimethylamino-cyclohexylamino)-ethanol)

• Product Name: 2-(4-Dimethylamino-cyclohexylamino)-ethanol
• CAS No: 1353985-67-7
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 2161173
• Update Time: 2025-06-11

2-(4-Dimethylamino-cyclohexylamino)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Dimethylamino-cyclohexylamino)-ethanol
• (1R,4R)-2-(4-Dimethylamino-cyclohexylamino)-ethanol
• 2-((4-(Dimethylamino)cyclohexyl)amino)ethanol
• AM97543
• AM94762
• 2-(4-Dimethylaminocyclohexylamino)ethanol
• 2-{[trans-4-(Dimethylamino)cyclohexyl]amino}ethanol
• (1R,4R)-2-(4-Dimethylaminocyclohexylamino)ethanol

• Inchi： 1S/C10H22N2O/c1-12(2)10-5-3-9(4-6-10)11-7-8-13/h9-11,13H,3-8H2,1-2H3
• InChI Key： PGIZWTMEICMNQL-UHFFFAOYSA-N
• SMILES： OCCNC1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Topological Polar Surface Area: 35.5

Additional information on 2-(4-Dimethylamino-cyclohexylamino)-ethanol

Introduction to 2-(4-Dimethylamino-cyclohexylamino)-ethanol (CAS No. 1353985-67-7) in Modern Chemical and Pharmaceutical Research

2-(4-Dimethylamino-cyclohexylamino)-ethanol, identified by its unique Chemical Abstracts Service (CAS) number 1353985-67-7, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, featuring a bifunctional structure with both an amine and an alcohol moiety, has garnered attention for its potential applications in drug development, molecular recognition, and synthetic chemistry. The presence of a 4-dimethylamino-cyclohexyl group contributes to its structural complexity and versatility, making it a valuable candidate for exploring novel biochemical interactions.

The bifunctional nature of 2-(4-Dimethylamino-cyclohexylamino)-ethanol allows it to participate in a wide range of chemical reactions, including condensation, alkylation, and polymerization processes. This versatility is particularly advantageous in pharmaceutical applications, where the ability to modify or attach various functional groups is crucial for designing molecules with specific biological activities. The compound's structure also suggests potential utility in the synthesis of chiral auxiliaries or ligands, which are essential in asymmetric synthesis and catalysis.

Recent advancements in the field of medicinal chemistry have highlighted the importance of amine-containing compounds in the development of new therapeutic agents. The 4-dimethylamino-cyclohexylamino moiety, in particular, has been explored for its role in enhancing binding affinity and selectivity in drug-target interactions. Studies have demonstrated that such structural motifs can improve pharmacokinetic properties by modulating solubility and metabolic stability. This aligns with the broader trend toward rational drug design, where computational modeling and high-throughput screening are employed to identify promising candidates.

In addition to its pharmaceutical relevance, 2-(4-Dimethylamino-cyclohexylamino)-ethanol has shown potential in materials science applications. The compound's ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and as a precursor for metal-organic frameworks (MOFs). These materials are increasingly being utilized in gas storage, separation technologies, and catalysis due to their tunable porosity and surface properties. The alcohol group in the molecule further enhances its reactivity, allowing for further functionalization and integration into complex material systems.

The synthesis of 2-(4-Dimethylamino-cyclohexylamino)-ethanol presents an interesting challenge due to the need for precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enantioselective transformations, have enabled more efficient routes to complex amine derivatives. These techniques not only improve the scalability of production but also allow for the introduction of desired stereocenters with high fidelity. Such advancements are critical for ensuring that pharmaceutical intermediates meet stringent regulatory requirements.

From a biochemical perspective, the 4-dimethylamino-cyclohexylamino group is known to exhibit favorable interactions with biological targets due to its ability to mimic natural amino acid residues. This property has been leveraged in the design of enzyme inhibitors and receptor modulators. Recent studies have explored the use of this motif in peptidomimetics, where it serves as a scaffold for creating molecules that mimic peptide sequences while offering improved pharmacological profiles. Such approaches are particularly relevant in the development of treatments for neurological disorders and infectious diseases.

The role of alcohol-containing compounds like 2-(4-Dimethylamino-cyclohexylamino)-ethanol extends beyond their direct therapeutic applications. They often serve as key intermediates in multi-step syntheses, enabling the construction of more complex molecules with tailored properties. For instance, their alcohol groups can undergo oxidation or reduction reactions to introduce additional functional handles, such as carboxylic acids or aldehydes. This flexibility is invaluable in medicinal chemistry pipelines where rapid iteration and optimization are essential.

Environmental considerations also play a significant role in the evaluation of compounds like 2-(4-Dimethylamino-cyclohexylamino)-ethanol. Efforts are underway to develop synthetic routes that minimize waste generation and hazardous byproducts. Green chemistry principles emphasize the use of sustainable solvents, catalysts, and energy-efficient processes. By adopting these practices, researchers can reduce the environmental footprint associated with pharmaceutical manufacturing while maintaining high standards of quality control.

The future prospects for 2-(4-Dimethylamino-cyclohexylamino)-ethanol are promising, driven by ongoing research into its biological activities and synthetic utility. Advances in computational chemistry are enabling more accurate predictions of molecular behavior, which can guide experimental efforts more effectively than traditional trial-and-error methods. Additionally, collaborations between academia and industry are fostering innovation by combining expertise from different disciplines to address complex challenges.

In conclusion,2-(4-Dimethylamino-cyclohexylamino)-ethanol (CAS No. 1353985-67-7) represents a compound with multifaceted potential across chemical research sectors. Its unique structural features make it suitable for diverse applications ranging from drug development to materials science. As methodologies continue to evolve toward greater efficiency and sustainability,this molecule will undoubtedly remain at the forefront of scientific exploration.